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molecular formula C12H12O3 B8676550 4-Hydroxy-5,6,7-trimethyl-2H-1-benzopyran-2-one CAS No. 55004-80-3

4-Hydroxy-5,6,7-trimethyl-2H-1-benzopyran-2-one

Cat. No. B8676550
CAS RN: 55004-80-3
M. Wt: 204.22 g/mol
InChI Key: SKASSVARNXDRMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US03974289

Procedure details

Fuming nitric acid (18 ml) was added to a stirred suspension of 4-hydroxy-5,6,7-trimethylcoumarin (m.p. 262°-4°; 3.38g) in chloroform (250 ml) at room temperature over 1.5 hours. After a further 30 minutes, the solvent was removed in vacuo at room temperature and 6N hydrochloric acid (70 ml) added to the residue. Filtration gave the product, m.p. 134°-7°(d), (C12H11NO5 requires C, 57.83; H, 4.45; N, 5.62. Found: C, 57.92; H, 4.57; N, 5.65).
Name
nitric acid
Quantity
18 mL
Type
reactant
Reaction Step One
Name
4-hydroxy-5,6,7-trimethylcoumarin
Quantity
3.38 g
Type
reactant
Reaction Step One
Name
chloroform
Quantity
250 mL
Type
reactant
Reaction Step One
Name
( d )

Identifiers

REACTION_CXSMILES
[N+]([O-])(O)=O.[OH:5][C:6]1[C:15]2[C:10](=[CH:11][C:12]([CH3:18])=[C:13](C)[C:14]=2C)[O:9][C:8](=[O:19])[CH:7]=1.[CH:20](Cl)(Cl)Cl>>[CH3:18][C:12]1[C:11]([CH3:20])=[C:10]2[C:15]([C:6]([OH:5])=[CH:7][C:8](=[O:19])[O:9]2)=[CH:14][CH:13]=1

Inputs

Step One
Name
nitric acid
Quantity
18 mL
Type
reactant
Smiles
[N+](=O)(O)[O-]
Name
4-hydroxy-5,6,7-trimethylcoumarin
Quantity
3.38 g
Type
reactant
Smiles
OC1=CC(OC2=CC(=C(C(=C12)C)C)C)=O
Name
chloroform
Quantity
250 mL
Type
reactant
Smiles
C(Cl)(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the solvent was removed in vacuo at room temperature
ADDITION
Type
ADDITION
Details
6N hydrochloric acid (70 ml) added to the residue
FILTRATION
Type
FILTRATION
Details
Filtration

Outcomes

Product
Details
Reaction Time
 30 min
Name
( d )
Type
product
Smiles
CC1=CC=C2C(=CC(OC2=C1C)=O)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.